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An In-depth Technical Guide to the Early Discovery and History of Tollens' Reagent

Introduction
Tollens' reagent, a cornerstone of qualitative organic analysis, is renowned for its ability to

distinguish aldehydes from ketones, culminating in the visually striking "silver mirror test." This

guide provides a detailed exploration of its origins, the scientific precursors to its development,

and the fundamental chemistry that underpins its function. Developed by the German chemist

Bernhard Tollens in the late 19th century, the reagent was a significant advancement over prior

silvering techniques, offering a reliable method for the chemical identification of aldehydic

functional groups, particularly within carbohydrate chemistry. This document serves as a

technical resource for researchers and professionals, detailing the historical context,

experimental protocols, and chemical principles of this enduring analytical tool.

Historical Development
The genesis of Tollens' reagent is rooted in 19th-century advancements in organic chemistry

and metal-coating techniques. While Bernhard Tollens is credited with its discovery for

analytical purposes, his work built upon earlier findings.

Precursor: Liebig's Silvering Process
In 1835, nearly half a century before Tollens' publication, the German chemist Justus von

Liebig developed a method for depositing a thin layer of metallic silver onto glass.[1][2][3][4]

This process, known as silvering, was designed for the mass production of mirrors and involved

the chemical reduction of silver-ammonia compounds to create a reflective surface.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b093023?utm_src=pdf-interest
https://www.livescience.com/34466-who-invented-mirror.html
https://www.britannica.com/technology/silvering
https://hive.blog/hive-174578/@digi-me/the-world-inventions-the-mirror-little-mirror-on-the-wall-who-is-fairest-of-them-all
https://historycooperative.org/who-invented-the-mirror/
https://www.livescience.com/34466-who-invented-mirror.html
https://www.britannica.com/technology/silvering
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liebig's technique utilized reducing agents like invert sugar or formaldehyde to deposit the

silver metal, marking the first major step towards the modern silvered-glass mirror.[2][5]

Bernhard Tollens' Innovation
Bernhard Christian Gottfried Tollens (1841–1918), a German chemist, was deeply involved in

the study of carbohydrates.[6] In this context, he sought a reliable test to differentiate aldose

(aldehyde-containing) sugars from ketose (ketone-containing) sugars.[6] In 1882, Tollens

described an ammoniacal silver solution specifically formulated as an analytical reagent to

detect aldehydes. His formulation represented a crucial refinement of earlier silver-ammonia

solutions, optimizing it for qualitative analysis in a laboratory setting. The test provided a clear,

observable result—the formation of a silver mirror—confirming the presence of an aldehyde.[7]

[8][9]

Comparative Historical and Chemical Data
The following table summarizes the key distinctions between Liebig's foundational silvering

process and Tollens' analytical reagent.

Feature Justus von Liebig (1835) Bernhard Tollens (1882)

Primary Purpose
Manufacturing of mirrors

(Silvering Glass)

Qualitative analysis (Detection

of aldehydes)

Key Chemical Silver-ammonia compounds
Diamminesilver(I) complex,

[Ag(NH₃)₂]⁺

Typical Reductant Invert sugar, formaldehyde
Aldehyd being tested (e.g.,

glucose)

Primary Outcome
Uniform metallic silver coating

on glass

Silver mirror or precipitate as a

positive test result

Year of Discovery 1835[1][2][3] 1882

Chemical Principles and Reaction Mechanism
Tollens' reagent is a mild oxidizing agent. The active species is the diamminesilver(I) complex,

[Ag(NH₃)₂]⁺, which is prepared in a basic aqueous solution.[7][8][10] The test relies on the
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principle that aldehydes are readily oxidized, whereas ketones are not (with the exception of α-

hydroxy ketones).[7][10]

During the reaction, the aldehyde is oxidized to a carboxylate ion. Simultaneously, the silver(I)

ions in the diamminesilver(I) complex are reduced to elemental silver.[7][10] Under alkaline

conditions, the carboxylic acid is not formed directly; instead, its corresponding carboxylate salt

is the product.[7]

The overall balanced ionic equation for the reaction is: RCHO + 2[Ag(NH₃)₂]⁺ + 3OH⁻ →

RCOO⁻ + 2Ag(s) + 4NH₃ + 2H₂O[10]

α-hydroxy ketones may also yield a positive test because they can tautomerize to aldehydes in

the basic medium of the reagent.[10][11]
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Tollens' Reagent
[Ag(NH₃)₂]⁺ + OH⁻

Carboxylate Ion
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Elemental Silver
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Ammonia
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Water
(H₂O)

Redox Reaction Redox Reaction Redox Reaction Redox Reaction
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Caption: The redox reaction pathway of the Tollens' test.

Experimental Protocols
Due to its short shelf-life, Tollens' reagent is not sold commercially and must be freshly

prepared in the laboratory for immediate use.[7][10]

Preparation of Tollens' Reagent
The preparation is a two-step process that must be performed with care.
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Step 1: Formation of Silver(I) Oxide: To an aqueous solution of silver nitrate (e.g., 0.1 M),

add a few drops of dilute sodium hydroxide (e.g., 5% NaOH).[10] The hydroxide ions convert

the silver aquo complex into silver(I) oxide (Ag₂O), which appears as a brown precipitate.[7]

[11][12]

Reaction:2AgNO₃(aq) + 2NaOH(aq) → Ag₂O(s) + 2NaNO₃(aq) + H₂O(l)[13][14]

Step 2: Formation of the Diamminesilver(I) Complex: Add dilute aqueous ammonia (e.g., 2-

5% NH₄OH) dropwise to the mixture while swirling.[10] Continue adding ammonia just until

the brown precipitate of Ag₂O completely dissolves, resulting in a clear, colorless solution of

the diamminesilver(I) complex.[10][14] This final solution is Tollens' reagent.

Reaction:Ag₂O(s) + 4NH₃(aq) + H₂O(l) → 2[Ag(NH₃)₂]⁺(aq) + 2OH⁻(aq)[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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